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Compound Focus: Go 6983

CAS No.: 133053-19-7

Cat. No.: S548499

Go 6983 Handling & Storage Guidelines

To ensure experimental reproducibility, proper handling and storage of Go 6983 are critical. The following

table summarizes the consensus information from multiple supplier datasheets.

Aspect Recommended Handling

Storage (Powder) Store at -20°C [1] [2] [3]

Storage (Stock Store dissolved in DMSO at -80°C for long-term (6 months); -20°C for short-term
Solution) (1 month) [4]
Solubility Soluble in DMSO (e.g., 22.12 mg/mL or 50 mM [1], up to 89 mg/mL [3]).

Generally insoluble in water or ethanol [3] [5].

Purity Typically 298% to 99.85% by HPLC [4] [1] [5]

Recommended Experimental Protocols

Here are detailed methodologies for preparing and using Go 6983 in a research setting, compiled from

supplier recommendations and cited literature.
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Stock Solution Preparation

This is the most common method for in vitro experiments.

¢ Solvent: Use high-quality, anhydrous DMSO [4] [3].

e Concentration: Prepare a concentrated stock solution, typically 10 mM or higher [4] [3]. For
example, to make a 10 mM solution, dissolve 4.43 mg of Go 6983 in 1 mL of DMSO.

e Reconstitution Tip: Warming the tube to 37°C and brief sonication are recommended to aid
dissolution [4] [2].

¢ Aliquoting: Aliquot the stock solution to avoid repeated freeze-thaw cycles.

e Storage: Store aliquots at -80°C for up to 6 months or at -20°C for up to 1 month [4].

In Vivo Dosing Formulation

For animal studies, a suspension can be prepared using a solvent system that is tolerated in vivo.

e Formulation: One published protocol uses 5% DMSO + 40% PEG 400 + 5% Tween 80 + 50%
Saline [5].

¢ Procedure: Add the solvents in the order listed, mixing well and clarifying the solution as much as
possible before adding the next component. Dissolution may require heating and/or sonication [5].

e Dosage: A cited study in mice used 22 pg/mouse administered intravenously [3] [5].

Frequently Asked Questions & Troubleshooting

Q: What is the typical working concentration for Go 6983 in cell culture? A: The effective concentration

varies by experimental system. Cited studies use a wide range:

e 1to 5 pM: Used in studies on stem cell pluripotency and culture [1] [6].
e 2.5t0 20 pM: Used in various cell signaling studies (e.g., Western blot analysis) [4]. It is essential to
determine the optimal concentration for your specific cell type and assay.

Q: The compound won't dissolve fully in DMSO. What should I do? A: This is a common issue.

e Warm and Sonicate: Warm the vial at 37°C for 10 minutes and/or shake it in an ultrasonic bath for
a while [2] [3].

e Verify Solubility Limit: Do not exceed the solubility limit. If you need a concentration higher than
~50-90 mg/mL, you may need to use more solvent [1] [3].
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Q: My experimental results with Go 6983 are inconsistent. What could be the cause? A: Inconsistency

often stems from compound degradation or handling errors.

e Check Stock Solution Age: Avoid using old stock solutions. Prepare fresh aliquots frequently if
stored at -20°C.

¢ Minimize Freeze-Thaw Cycles: Repeatedly thawing and refreezing the stock solution can lead to
degradation.

¢ Use Aseptic Technique: When adding Go 6983 to cell culture medium, ensure sterile conditions to
prevent contamination.

¢ Include Controls: Always include a vehicle control (e.g., DMSO at the same dilution as your
experimental groups) to account for any solvent effects.

Experimental Workflow Diagram

The diagram below summarizes the key steps for using Go 6983 in cell culture experiments, from

reconstitution to analysis.
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Briefly centrifuge vial
to bring powder to bottom

Reconstitute in anhydrous DMSO
(Warm to 37°C & sonicate if needed)

Prepare aliquots
of stock solution

Store aliquots at -80°C
(Use within 6 months)

Thaw an aliquot as needed
Avoid repeated freeze-thaw cycles

Dilute into pre-warmed
cell culture medium

Add to cells and incubate

Proceed with your assay
(e.g., Western Blot, Cell Viability)
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Key Considerations for Your Research

While the search results provide a strong foundation, please note:

¢ Medium Stability is Key: The primary gap in the available literature is the half-life of Go 6983 in
aqueous solutions like cell culture medium at 37°C. If this is critical for your experiment (e.g., in
long-term incubations), you may need to empirically test the stability or refresh the compound-
containing medium periodically.

e Verify Purity: Always check the Certificate of Analysis for your specific batch, as purity and molecular
weight can have slight variations [1] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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